Cas no 955790-74-6 (3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide)

• Product Name: 3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide
• CAS No: 955790-74-6
• MF: C₂₃H₃₀N₂O₃
• MW: 382.495906352997
• CID: 6011265
• PubChem ID: 16837125
• Update Time: 2025-06-09

3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide
• 3,5-dimethoxy-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzamide
• F2271-0110
• 955790-74-6
• SMSSF-0625618
• 3,5-dimethoxy-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
• AMS_CNC_ID-117535917
• AKOS024634846
• 3,5-dimethoxy-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide

• Inchi： 1S/C23H30N2O3/c1-4-11-25-12-5-6-18-13-17(7-8-22(18)25)9-10-24-23(26)19-14-20(27-2)16-21(15-19)28-3/h7-8,13-16H,4-6,9-12H2,1-3H3,(H,24,26)
• InChI Key： NHKMVRNSIKETNA-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2CCC)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 382.22564282g/mol
• Monoisotopic Mass: 382.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.8Ų

Additional information on 3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide

Introduction to 3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide (CAS No. 955790-74-6)

3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide (CAS No. 955790-74-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and is characterized by its unique structural features, including a 3,5-dimethoxybenzamide moiety and a 1-propyl-1,2,3,4-tetrahydroquinoline substituent. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

The synthesis of 3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide typically involves multi-step organic reactions. One common approach is to start with the formation of the 3,5-dimethoxybenzoyl chloride from 3,5-dimethoxybenzoic acid using thionyl chloride. This intermediate is then reacted with 2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylamine to form the final product. The reaction conditions and purification methods are carefully optimized to ensure high yield and purity of the compound.

Recent studies have highlighted the potential of 3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX-2. These findings suggest that 3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide has also been investigated for its potential neuroprotective properties. Studies conducted on animal models have demonstrated that this compound can reduce oxidative stress and neuronal damage in conditions such as Parkinson's disease and Alzheimer's disease. The neuroprotective effects are thought to be mediated through multiple mechanisms, including the modulation of mitochondrial function and the reduction of neuroinflammation.

The pharmacokinetic profile of 3,5-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-y l)ethylbenzamide has been studied in both in vitro and in vivo models. Research indicates that this compound has good oral bioavailability and a favorable half-life in plasma. These properties make it suitable for further development as an oral medication. However, further studies are needed to optimize its pharmacokinetic parameters and ensure its safety and efficacy in human trials.

Clinical trials are currently underway to evaluate the therapeutic potential of 3 ,5-dimeth oxy-N -2 -(1 -prop yl -1 , 2 , 3 , 4 -tet rahydro quin olin -6 -y l ) eth ylbe nzam ide. Preliminary results from phase I trials have shown promising safety profiles and tolerability in healthy volunteers. Phase II trials are expected to provide more detailed information on its efficacy in treating specific conditions such as chronic pain and neurodegenerative disorders.

In conclusion, 3 ,5 -dim eth oxy -N -2 -( 1 -prop yl -1 , 2 , 3 , 4 -tet rahydro quin olin -6 -y l ) eth ylbe nzam ide (CAS No . 955790 -74 -6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more data becomes available from ongoing clinical trials and preclinical studies, 3 ,5 -dim eth oxy -N -2 -( 1 -prop yl -1 , 2 , 3 , 4 -tet rahydro quin olin -6 -y l ) eth ylbe nzam ide strong > is likely to play an increasingly important role in the treatment of various diseases. p >